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Compound of Interest

Compound Name: 2-Hydroxy-3-methoxychalcone
CAS No.: 144100-21-0
Cat. No.: B12050345
Get Quote
& J

This technical guide provides an in-depth analysis of the spectroscopic data for 2-Hydroxy-3-
methoxychalcone, a flavonoid compound of interest to researchers in drug discovery and
materials science. This document outlines the nuclear magnetic resonance (NMR), mass
spectrometry (MS), and infrared (IR) spectral characteristics of the molecule, along with
detailed experimental protocols for these analyses.

Spectroscopic Data

The spectroscopic data for 2-Hydroxy-3-methoxychalcone, identified by its IUPAC name
(E)-1-(2-hydroxyphenyl)-3-(3-methoxyphenyl)prop-2-en-1-one, are summarized below. These
data are crucial for the structural elucidation and characterization of the compound.

Table 1: *H NMR Spectroscopic Data for 2-Hydroxy-3-methoxychalcone[1]
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Chemical Shift (8)

Coupling Constant

opm Multiplicity (3) Hz Assignment
11.3 S -OH

7.9 d 7.7 Aromatic CH

7.8 d 15.6 B-CH

7.6 d 15.6 a-CH

7.3-7.4 m 5H, Aromatic CH
7.2 S Aromatic CH
6.94 d 7.8 Aromatic CH

3.7 s -OCHs

Solvent: acetone-de

Table 2: 13C NMR Spectroscopic Data for 2-Hydroxy-3-methoxychalcone[1]
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Chemical Shift (8) ppm Assighment
194.9 C=0

160.8 C-O (phenol)
159.7 C-O (methoxy)
144.7 =CH (B-carbon)
136.2 Aromatic CH
135.7 Quaternary C
129.3 Aromatic CH
128.8 Aromatic CH
121.1 Aromatic CH
120.1 =CH (a-carbon)
119.3 Quaternary C
117.6 Aromatic CH
117.4 Aromatic CH
115.7 Aromatic CH
112.8 Aromatic CH
55.1 -OCHs

Solvent: acetone-ds

Table 3: Mass Spectrometry Data for 2-Hydroxy-3-methoxychalcone

m/z Value lon

255.1016 [M+H]*

253.087 [M-H]~
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Table 4: Characteristic Infrared Absorption Bands for 2-Hydroxy-3-methoxychalcone

Wavenumber (cm~?) Assignment

3200-3500 O-H stretch (phenolic)

3010-3080 C-H stretch (aromatic and vinylic)
1630-1650 C=0 stretch (a,B-unsaturated ketone)
1570-1600 C=C stretch (aromatic and vinylic)
1200-1300 C-O stretch (aryl ether)

1000-1100 C-0O stretch (methoxy)

Experimental Protocols

The following sections detail the methodologies for the synthesis and spectroscopic analysis of
2-Hydroxy-3-methoxychalcone.

2.1 Synthesis Protocol

The synthesis of 2-Hydroxy-3-methoxychalcone can be achieved via a Claisen-Schmidt
condensation reaction.[2]

o Reaction Setup: To a solution of 2-hydroxyacetophenone (1.36 g, 10 mmol) in ethanol (10
ml), add 0.1 ml of piperidine, which acts as a catalyst. Stir the mixture at room temperature
for 30 minutes.

» Addition of Aldehyde: To the vigorously stirred reaction mixture, add 3-methoxybenzaldehyde
(1.36 g, 10 mmol).

o Reaction Progression: Allow the reaction to proceed overnight at room temperature.

 Isolation and Purification: The precipitated product is collected by filtration. Recrystallization
from an ethanol/water (1:1) solution yields the purified 2-Hydroxy-3-methoxychalcone.

2.2 NMR Spectroscopy
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e Sample Preparation: A sample of 2-Hydroxy-3-methoxychalcone is dissolved in a
deuterated solvent, such as acetone-ds, in a standard NMR tube.

o Data Acquisition: *H and 3C NMR spectra are recorded on a spectrometer operating at a
frequency of 300 MHz for *H and 75 MHz for 13C.[1]

o Data Processing: The obtained free induction decay (FID) is processed using appropriate
software to perform Fourier transformation, phasing, and baseline correction. Chemical shifts
are referenced to the residual solvent peak.

2.3 Mass Spectrometry

» Sample Introduction: The sample is introduced into the mass spectrometer, typically via
direct infusion or after separation by liquid chromatography.

« lonization: Electrospray ionization (ESI) is a common technique used for chalcones, and
spectra can be acquired in both positive and negative ion modes to observe [M+H]* and [M-
H]~ ions, respectively.

e Analysis: The mass-to-charge ratio (m/z) of the resulting ions is measured by the mass
analyzer.

2.4 Infrared (IR) Spectroscopy

e Sample Preparation: The solid sample of 2-Hydroxy-3-methoxychalcone is finely ground
with potassium bromide (KBr) and pressed into a thin pellet.

» Data Acquisition: The KBr pellet is placed in the sample holder of an FTIR spectrometer, and
the spectrum is recorded over the mid-IR range (typically 4000-400 cm™1).

» Data Analysis: The resulting spectrum is analyzed to identify the characteristic absorption
bands corresponding to the different functional groups present in the molecule.

Workflow and Pathway Visualizations

The following diagrams illustrate the general workflow for spectroscopic analysis and a
conceptual representation of a signaling pathway that could be modulated by a chalcone
derivative.
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Caption: General workflow for the synthesis and spectroscopic analysis of 2-Hydroxy-3-

methoxychalcone.
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Caption: Conceptual diagram of a signaling pathway potentially modulated by 2-Hydroxy-3-
methoxychalcone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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